trisnorsqualene N-methylcyclopropylamine
trisnorsqualene N-methylcyclopropylamine
Brand Name:
Vulcanchem
CAS No.:
123594-77-4
VCID:
VC0055271
InChI:
InChI=1S/C31H53N/c1-26(2)14-10-17-29(5)20-11-18-27(3)15-8-9-16-28(4)19-12-21-30(6)22-13-25-32(7)31-23-24-31/h14-16,20-21,31H,8-13,17-19,22-25H2,1-7H3/b27-15-,28-16-,29-20-,30-21-
SMILES:
CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCCN(C)C1CC1)C)C)C
Molecular Formula:
C31H53N
Molecular Weight:
439.8 g/mol
trisnorsqualene N-methylcyclopropylamine
CAS No.: 123594-77-4
Main Products
VCID: VC0055271
Molecular Formula: C31H53N
Molecular Weight: 439.8 g/mol
| CAS No. | 123594-77-4 |
|---|---|
| Product Name | trisnorsqualene N-methylcyclopropylamine |
| Molecular Formula | C31H53N |
| Molecular Weight | 439.8 g/mol |
| IUPAC Name | N-methyl-N-[(4Z,8Z,12Z,16Z)-4,8,13,17,21-pentamethyldocosa-4,8,12,16,20-pentaenyl]cyclopropanamine |
| Standard InChI | InChI=1S/C31H53N/c1-26(2)14-10-17-29(5)20-11-18-27(3)15-8-9-16-28(4)19-12-21-30(6)22-13-25-32(7)31-23-24-31/h14-16,20-21,31H,8-13,17-19,22-25H2,1-7H3/b27-15-,28-16-,29-20-,30-21- |
| Standard InChIKey | DWHRGDDPNGNRRM-LKNHTZMTSA-N |
| Isomeric SMILES | CC(=CCC/C(=C\CC/C(=C\CC/C=C(/C)\CC/C=C(/C)\CCCN(C)C1CC1)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCCN(C)C1CC1)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCCN(C)C1CC1)C)C)C |
| Synonyms | trisnorsqualene N-methylcyclopropylamine trisnorsqualene NMCA |
| PubChem Compound | 6439157 |
| Last Modified | Nov 11 2021 |
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